5-Hydroxy-6,7-dimethoxy-2-phenylquinolin-4(1H)-one

• Molecular Formula: C17H15NO4
• Molecular Weight: 297.30 g/mol
• IUPAC Name: 5-hydroxy-6,7-dimethoxy-2-phenyl-1H-quinolin-4-one
• InChI: InChI=1S/C17H15NO4/c1-21-14-9-12-15(16(20)17(14)22-2)13(19)8-11(18-12)10-6-4-3-5-7-10/h3-9,20H,1-2H3,(H,18,19)
• InChI Key: DUXGTCWSWOYTLY-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=C2C(=C1)NC(=CC2=O)C3=CC=CC=C3)O)OC

Description

5-Hydroxy-6,7-dimethoxy-2-phenylquinolin-4(1H)-one is a flavonoid derivative characterized by a quinolin-4(1H)-one core substituted with hydroxyl, methoxy, and phenyl groups at positions 5, 6/7, and 2, respectively. It has been identified in plant species such as Dalbergia oliveri heartwood and sapwood, where it contributes to pigment composition .

Comparison with Similar Compounds

6,7-Methylenedioxy-4-substituted phenylquinolin-2(1H)-one derivatives

These derivatives, such as 6,7-methylenedioxy-4-(3,5-dimethoxyphenyl)quinolin-2(1H)-one, share the quinolinone core but replace the 5-hydroxy and 6,7-dimethoxy groups with a methylenedioxy bridge (positions 6 and 7) and variable substituents at position 3.

6,7-Diethoxy-4-[4-(trifluoromethyl)phenyl]-3,4-dihydroquinolin-2(1H)-one

This compound features ethoxy groups at positions 6 and 7 and a trifluoromethylphenyl group at position 4.

7-Chloro-1-cyclopropyl-6-fluoro-2,3-dihydroquinolin-4(1H)-one

Substitutions with halogens (Cl, F) and a cyclopropyl group introduce steric and electronic effects distinct from the hydroxyl and methoxy groups in the target compound. These modifications are associated with enhanced antibacterial activity but may compromise binding specificity to OBPs .

Isoquinoline Derivatives with Dimethoxy Groups

Compounds such as 6,7-dimethoxy-1-methyl-3,4-dihydroisoquinoline-2(1H)-carboxylate share the 6,7-dimethoxy motif but belong to the isoquinoline family. The absence of the hydroxyl group and the presence of a carboxylate ester at position 2 result in different electronic profiles and biological targets, such as alkaloid biosynthesis inhibition .

Flavonoid Analogues

Cirsiliol (5-hydroxy-6,7-dimethoxy-2-(3,4-dihydroxyphenyl)-4H-chromen-4-one)

Cirsiliol replaces the quinolinone core with a chromen-4-one ring and introduces a 3,4-dihydroxyphenyl group at position 2. This structural variation enhances anti-inflammatory and antiproliferative activities, likely due to the catechol moiety, but reduces affinity for insect OBPs compared to the target compound .

5-Hydroxy-6,7-dimethoxy-2-(4-methoxyphenyl)-4H-chromen-4-one

This chromen-4-one analogue, isolated from Ocimum basilicum, has a 4-methoxyphenyl group at position 2. It exhibits a glide score of -6.49 against the 3Q8I receptor, slightly lower than the target compound (-7.14), suggesting that the quinolinone core may optimize hydrophobic interactions with OBPs .

Mosquito Repellent Potential

The target compound’s high glide score (-7.14) against the 3Q8I receptor surpasses DEET (-5.13) and correlates with its hydrogen-bonding interaction with THR 56. In contrast, phytol and monoacetin from Ocimum species bind multiple residues but exhibit lower scores (-6.42 to -5.56), highlighting the importance of the hydroxyl group at position 5 for selective binding .

Anti-Inflammatory and Antimicrobial Effects

The absence of a catechol group in the target compound may limit similar efficacy but enhance metabolic stability .